Cas no 69656-98-0 (N-Benzyl-2-cyano-2-methylpropanamide)

• Product Name: N-Benzyl-2-cyano-2-methylpropanamide
• CAS No: 69656-98-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 2799385
• PubChem ID: 13520964
• Update Time: 2025-04-21

N-Benzyl-2-cyano-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 69656-98-0
• N-Benzyl-2-cyano-2-methylpropanamide
• DTXSID70542846

• Inchi： 1S/C12H14N2O/c1-12(2,9-13)11(15)14-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,14,15)
• InChI Key： MQABPHAPKUFRRF-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.110613074Da
• Monoisotopic Mass: 202.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų